Cas no 1806170-77-3 (Ethyl 3-(fluoromethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Ethyl 3-(fluoromethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1806170-77-3
• MF: C₁₀H₉F₄NO₄
• MW: 283.176377058029
• CID: 4814430
• Update Time: 2025-05-23

Ethyl 3-(fluoromethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(fluoromethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C10H9F4NO4/c1-2-18-9(17)7-5(3-11)8(6(16)4-15-7)19-10(12,13)14/h4,16H,2-3H2,1H3
• InChI Key： FYTUSTRULFFFFU-UHFFFAOYSA-N
• SMILES： FCC1C(C(=O)OCC)=NC=C(C=1OC(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 2.4
• Topological Polar Surface Area: 68.6

Additional information on Ethyl 3-(fluoromethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxylate

Ethyl 3-(fluoromethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1806170-77-3): A Comprehensive Overview

Ethyl 3-(fluoromethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxylate, identified by its CAS number 1806170-77-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of fluoromethyl, hydroxy, and trifluoromethoxy substituents, contribute to its distinctive chemical properties and make it a valuable scaffold for drug discovery and development.

The significance of Ethyl 3-(fluoromethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxylate lies in its potential as a building block for the synthesis of novel pharmacological agents. The fluoromethyl group is known to enhance metabolic stability and binding affinity, while the hydroxy and trifluoromethoxy groups introduce polar functionalities that can modulate receptor interactions. These attributes have made this compound a focal point in the design of molecules targeting various disease pathways, including cancer, inflammation, and neurodegenerative disorders.

In recent years, there has been a surge in research focusing on the development of fluorinated pyridines due to their enhanced pharmacokinetic profiles. The incorporation of fluorine atoms into pharmaceutical compounds often leads to improved bioavailability, reduced susceptibility to metabolic degradation, and increased selectivity. Ethyl 3-(fluoromethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxylate exemplifies these advantages, making it a promising candidate for further exploration in medicinal chemistry.

The synthesis of Ethyl 3-(fluoromethyl)-5-4-(< b > trifluoromethoxy b >)pyridine-2-carboxylate involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include the introduction of the < b > fluoromethyl b > group via nucleophilic substitution reactions, followed by functionalization at the 5-position with a < b > hydroxy b > group. The final step involves the incorporation of a < b > trifluoromethoxy b > substituent at the 4-position, which is typically achieved through electrophilic aromatic substitution reactions. These synthetic strategies underscore the compound's complexity and the expertise required to produce it in high yields and purity.

The biological activity of Ethyl 3-(< b > fluoromethyl b >)-5-< b > hydroxy b >-4-(< b > trifluoromethoxy b >)pyridine-2-carboxylate has been extensively studied in various preclinical models. Research indicates that this compound exhibits potent inhibitory effects on certain enzymes and receptors implicated in disease pathogenesis. For instance, studies have demonstrated its ability to modulate kinases involved in cancer progression by inhibiting their activity through competitive binding at their active sites. Additionally, the compound has shown promise in reducing inflammation by interacting with inflammatory cytokines and signaling pathways.

The role of fluorinated pyridines in drug development has been further highlighted by recent advancements in computational chemistry and molecular modeling. These tools have enabled researchers to predict the binding affinities and interactions of Ethyl 3-(< b > fluoromethyl b >)-5-< b > hydroxy b >-4-(< b > trifluoromethoxy b >)pyridine-2-carboxylate with target proteins with remarkable accuracy. This has facilitated the optimization of its chemical structure to enhance its pharmacological properties while minimizing potential side effects. Such computational approaches are integral to modern drug discovery pipelines, allowing for rapid screening and validation of candidate compounds.

In conclusion, Ethyl 3-(< b > fluoromethyl b >)-5-< b > hydroxy b >-4-(< b > trifluoromethoxy b >)pyridine-2-carboxylate (CAS No. 1806170-77-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most challenging diseases faced by humanity today.